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Compound of Interest

Compound Name: Acetrizoic Acid

Cat. No.: B1664332

Disclaimer: Acetrizoic acid and its salts (e.g., sodium acetrizoate) are first-generation
iodinated contrast agents that are no longer in clinical use due to a high incidence of adverse
effects, including nephrotoxicity and neurotoxicity.[1][2] The following information is provided for
historical and research purposes only. For any new in vivo imaging studies, the use of modern,
safer, low-osmolar or iso-osmolar contrast agents is strongly recommended.

Introduction

Acetrizoic acid, chemically known as 3-acetamido-2,4,6-triiodobenzoic acid, was a pioneering
water-soluble, monomeric, ionic contrast agent introduced in the 1950s.[2][3][4] Its high iodine
content effectively attenuates X-rays, making it useful for enhancing the visibility of internal
structures in X-ray and computed tomography (CT) imaging. It was primarily administered
intravenously as its sodium salt for various diagnostic procedures.

Physicochemical and Pharmacokinetic Properties

Acetrizoic acid is characterized by its high osmolality and water solubility. Following
intravenous administration, it is distributed in the extracellular fluid. A significant portion of the
administered dose remains outside the intravascular compartment shortly after injection. The
compound is primarily excreted unchanged by the kidneys through glomerular filtration.

Administration Routes for In Vivo Imaging
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The predominant route of administration for Acetrizoic acid in historical in vivo imaging
applications was intravenous injection. Oral administration has been documented in preclinical
toxicity studies, but its use as a contrast agent for gastrointestinal imaging is not well-described
in the available literature.

Intravenous Administration

Intravenous administration of sodium acetrizoate was the standard method for opacifying the
urinary tract (urography) and blood vessels (angiography).

Excretory Urography: To visualize the kidneys, ureters, and bladder.

Angiography: To visualize arteries and veins, including cerebral and peripheral vessels.

Aortography: A specific form of angiography to visualize the aorta.

Pyelography: Imaging of the renal pelvis and ureters.

Cholecystography: Imaging of the gallbladder, although less common.

Quantitative Data Summary

The following table summarizes the available quantitative data for Acetrizoic acid and its
sodium salt based on historical literature.
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Application/Ro

Parameter Value Species - Reference(s)
ute
Solution 30%, 50%, 70% Intravenous
. Human

Concentrations (Wiv) Urography

Cerebral
30% (w/v) Human )

Angiography
LD50 (Lethal

2 g/kg Rodents Oral

Dose, 50%)
8 g/kg Rodents Intravenous
Pharmacokinetic Half-life: ~4

N/A Intravenous
s hours
>80% excreted
) N/A Intravenous
in 3 hours
~100% excreted

N/A Intravenous

in 24 hours

Experimental Protocols (Based on Historical

Literature)

The following protocols are reconstructed from historical accounts of the clinical use of sodium

acetrizoate. These are not contemporary, validated preclinical protocols and should be

interpreted with caution.

Protocol 1: Intravenous Urography (Historical
Reconstruction)

This protocol is based on the historical use of sodium acetrizoate for excretory urography in

humans.

Objective: To visualize the renal system.

Materials:
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e Sodium acetrizoate solution (e.g., 30%, 50%, or 70%)
o Sterile syringes and needles

e X-ray imaging equipment

Procedure:

e Animal/Patient Preparation: Ensure adequate hydration of the subject. Fasting may have
been recommended. Obtain baseline radiographs.

» Dose Preparation: Prepare the desired concentration of sodium acetrizoate solution for
injection.

o Administration: Administer the sodium acetrizoate solution via a rapid intravenous injection.

e Imaging: Acquire a series of X-ray images at specific time points post-injection to visualize
the nephrographic phase (contrast enhancement of the renal parenchyma) and the
pyelographic phase (opacification of the renal calyces, pelvis, ureters, and bladder).

Preparation Administration Imaging Analysis

Subject Preparation Dose Preparation Intravenous njection Serial X-ray Acquisition Evaluation of
(Hydration, Baseline X-ray) (Sodium Acetrizoate Solution) J (Nephrographic & Pyelographic Phases) Renal System Opacification

Click to download full resolution via product page

Caption: Workflow for historical intravenous urography using Acetrizoic acid.

Protocol 2: Angiography (Historical Reconstruction)

This protocol is based on the historical use of sodium acetrizoate for cerebral and peripheral
angiography in humans.

Obijective: To visualize the vascular system.

Materials:
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e Sodium acetrizoate solution (e.g., 30%)
o Catheters, syringes, and needles
o X-ray imaging equipment capable of rapid sequence imaging (fluoroscopy)

Procedure:

Animal/Patient Preparation: Anesthesia or sedation may be required.

o Catheterization: If applicable, insert a catheter into the vessel of interest (e.g., carotid artery
for cerebral angiography).

» Administration: Inject the sodium acetrizoate solution as a bolus through the catheter or
directly via intravenous injection.

e Imaging: Perform rapid sequence X-ray imaging (fluoroscopy) during and immediately
following the injection to capture the arterial, capillary, and venous phases of contrast
passage.
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Caption: Logical workflow for historical angiography with Acetrizoic acid.

Signaling Pathways and Logical Relationships

The mechanism of action of Acetrizoic acid as a contrast agent is physical rather than
biological; it does not interact with specific signaling pathways. The logical relationship between
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administration and imaging is a direct cause-and-effect based on the pharmacokinetics of the
agent.

Cause Effect

Distribution in

Intravenous Administration Extracellular Fluid &

Increased X-ray Attenuation Enhanced Contrast

of Acetrizoic Acid mrere] Bt in Target Tissues on Radiographic Images

Click to download full resolution via product page

Caption: Cause-and-effect relationship of Acetrizoic acid in X-ray imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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